Cas no 1248735-39-8 (1-(2-fluorophenyl)piperidin-3-amine)

• Product Name: 1-(2-fluorophenyl)piperidin-3-amine
• CAS No: 1248735-39-8
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 4580959
• PubChem ID: 62490360
• Update Time: 2025-10-24

1-(2-fluorophenyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)piperidin-3-amine

• Inchi： 1S/C11H15FN2/c12-10-5-1-2-6-11(10)14-7-3-4-9(13)8-14/h1-2,5-6,9H,3-4,7-8,13H2
• InChI Key： VMHIFSCPQPEEDU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)CCCC(N)C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 291.8±35.0 °C at 760 mmHg
• Flash Point: 130.3±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2-fluorophenyl)piperidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-fluorophenyl)piperidin-3-amine

Introduction to 1-(2-fluorophenyl)piperidin-3-amine (CAS No: 1248735-39-8)

1-(2-fluorophenyl)piperidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No) 1248735-39-8, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its structural features and potential applications in drug discovery and development. The presence of a fluorine atom in the aromatic ring and the piperidine moiety contributes to its unique chemical properties, making it a valuable scaffold for medicinal chemists.

The compound belongs to the broader class of piperidine derivatives, which are widely recognized for their role in the synthesis of bioactive molecules. Specifically, 1-(2-fluorophenyl)piperidin-3-amine exhibits a dual functionality that positions it as a promising candidate for further exploration in therapeutic contexts. The fluorine substituent, in particular, is known to enhance metabolic stability and binding affinity, attributes that are highly sought after in modern drug design.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their ability to modulate biological pathways effectively. The incorporation of fluorine into pharmaceuticals has been shown to improve pharmacokinetic profiles, including duration of action and bioavailability. This has led to an increased interest in 1-(2-fluorophenyl)piperidin-3-amine as a potential intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The piperidine ring provides a rigid framework that can be modified to target specific biological receptors or enzymes. Furthermore, the fluorophenyl group offers opportunities for further derivatization, allowing researchers to fine-tune the pharmacological properties of the molecule. These features make 1-(2-fluorophenyl)piperidin-3-amine an attractive candidate for exploring new drug candidates across various therapeutic areas.

Recent studies have highlighted the potential of 1-(2-fluorophenyl)piperidin-3-amine in the development of treatments for neurological disorders. Piperidine derivatives have been extensively studied for their activity at serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The fluorine atom's influence on electronic properties may enhance binding interactions with these targets, potentially leading to more effective therapeutics.

The compound's structural similarity to known pharmacologically active molecules also suggests its utility in structure-based drug design. By leveraging computational methods and high-throughput screening, researchers can rapidly identify analogs of 1-(2-fluorophenyl)piperidin-3-amine with improved efficacy and reduced side effects. This approach aligns with current trends in pharmaceutical innovation, where precision and efficiency are paramount.

Moreover, the synthesis of 1-(2-fluorophenyl)piperidin-3-amine presents an interesting challenge for organic chemists. The introduction of fluorine into complex molecules often requires specialized synthetic strategies to ensure high yield and purity. Advances in fluorination techniques have made it increasingly feasible to incorporate fluorine atoms into drug candidates like this one, expanding the toolkit available to medicinal chemists.

In conclusion, 1-(2-fluorophenyl)piperidin-3-amine (CAS No: 1248735-39-8) represents a promising avenue for pharmaceutical research. Its unique structural features and potential applications in treating neurological disorders make it a compound of significant interest. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will play an increasingly vital role in the development of next-generation medicines.